![molecular formula C10H19NO2 B1425889 {8-Methyl-1,4-dioxaspiro[4.5]decan-2-yl}methanamine CAS No. 22216-74-6](/img/structure/B1425889.png)
{8-Methyl-1,4-dioxaspiro[4.5]decan-2-yl}methanamine
Overview
Description
“{8-Methyl-1,4-dioxaspiro[4.5]decan-2-yl}methanamine” is a chemical compound with the CAS Number: 22216-74-6 . It has a molecular weight of 185.27 . The compound is generally produced by a synthetic chemical method .
Synthesis Analysis
A common method of synthesis is to add methylamine to 1,4-dioxaspiro [4.5] decane and perform an organic synthesis reaction to obtain the target product .Molecular Structure Analysis
The IUPAC name for this compound is (8-methyl-1,4-dioxaspiro[4.5]dec-2-yl)methanamine . The InChI code for this compound is 1S/C10H19NO2/c1-8-2-4-10(5-3-8)12-7-9(6-11)13-10/h8-9H,2-7,11H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature for this compound is 4 degrees Celsius .Scientific Research Applications
Biolubricant Development
The compound has been synthesized from oleic acid and shows potential as a biolubricant . Biolubricants are important for reducing environmental impact and dependence on fossil fuels. The physicochemical properties such as density, total acid number, total base number, and iodine value suggest that this compound could be a promising candidate for biolubricant applications .
Organic Synthesis
In organic chemistry, the compound serves as a building block for creating novel structures. Its synthesis involves sonochemical methods, which are advantageous for their energy efficiency and ability to promote certain chemical reactions .
Safety and Hazards
properties
IUPAC Name |
(8-methyl-1,4-dioxaspiro[4.5]decan-3-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-8-2-4-10(5-3-8)12-7-9(6-11)13-10/h8-9H,2-7,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBZIHOVRYVMRDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CC1)OCC(O2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{8-Methyl-1,4-dioxaspiro[4.5]decan-2-yl}methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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